Cas no 83227-49-0 (Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-)

Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)- structure
83227-49-0 structure
Product Name:Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-
CAS No:83227-49-0
MF:C12H9ClN2O
MW:232.66566157341
CID:730874
PubChem ID:238512
Update Time:2025-04-19

Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(4-chlorophenyl)-2-(2-pyrazinyl)-
    • 1-(4-chlorophenyl)-2-pyrazin-2-yl-ethanone
    • 4'-chloro-2-(2-pyrazinyl)-acetophenone
    • DTXSID901003210
    • 1-(4-Chlorophenyl)-2-(pyrazin-2-yl)ethan-1-one
    • SCHEMBL10908679
    • NSC42889
    • 83227-49-0
    • KBCBKIPUEHCLJB-UHFFFAOYSA-N
    • 1-(4-CHLOROPHENYL)-2-(PYRAZIN-2-YL)ETHANONE
    • NSC-42889
    • Inchi: 1S/C12H9ClN2O/c13-10-3-1-9(2-4-10)12(16)7-11-8-14-5-6-15-11/h1-6,8H,7H2
    • InChI Key: KBCBKIPUEHCLJB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(CC1C=NC=CN=1)=O

Computed Properties

  • Exact Mass: 232.04000
  • Monoisotopic Mass: 232.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • Density: 1.292
  • Boiling Point: 388.9°Cat760mmHg
  • Flash Point: 189°C
  • Refractive Index: 1.602
  • PSA: 42.85000
  • LogP: 2.55540
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